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Compound of Interest

Compound Name: 2-Aminobiphenyl

Cat. No.: B1664054 Get Quote

Technical Guide: Safety and Handling of 2-
Aminobiphenyl
An In-depth Resource for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for 2-
Aminobiphenyl (CAS No. 90-41-5). The information is compiled and presented to meet the

needs of laboratory and drug development professionals, with a focus on clear data

presentation, safe handling protocols, and emergency procedures.

Chemical Identification and Properties
2-Aminobiphenyl is an amine derivative of biphenyl, appearing as colorless or purplish

crystals that may darken with age.[1][2] It is primarily used as a chemical intermediate.[3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 90-41-5[1][4][5]

EC Number 201-990-9[1][4][5]

IUPAC Name [1,1'-Biphenyl]-2-amine[2]

Synonyms
2-Phenylaniline, 2-Biphenylamine, o-

Aminobiphenyl[1][6]

Molecular Formula C₁₂H₁₁N[1][5][7]

| Molecular Weight | 169.22 g/mol [1][7] |

Table 2: Physical and Chemical Properties

Property Value

Appearance
Colorless or purplish crystals or
powder[1][6]

Melting Point 47-52 °C / 118.4-125.6 °F[6][7]

Boiling Point 299 °C / 570.2 °F[6][7]

Flash Point >110 °C / >230 °F[6]; 153 °C / 307.4 °F[4][8]

Autoignition Temp. 450 °C / 842 °F[6][7]

Density 1.16 g/cm³ at 21 °C[7]

Water Solubility Insoluble[7][8]

| Vapor Density | 5.8 (vs. air)[7] |

Hazard Identification and Toxicology
2-Aminobiphenyl is classified as hazardous under the Globally Harmonized System (GHS).

The primary concerns are acute oral toxicity and suspected carcinogenicity.[4][6]

Table 3: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7015
https://www.agilent.com/cs/library/msds/RCC-003_NAEnglish.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7015
https://www.agilent.com/cs/library/msds/RCC-003_NAEnglish.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://en.wikipedia.org/wiki/2-Aminobiphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/7015
https://www.fishersci.com/store/msds?partNumber=AC103220050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/7015
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://www.sigmaaldrich.com/AU/en/product/sial/a42409
https://pubchem.ncbi.nlm.nih.gov/compound/7015
https://www.sigmaaldrich.com/AU/en/product/sial/a42409
https://pubchem.ncbi.nlm.nih.gov/compound/7015
https://www.fishersci.com/store/msds?partNumber=AC103220050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC103220050&countryCode=US&language=en
https://www.sigmaaldrich.com/AU/en/product/sial/a42409
https://www.fishersci.com/store/msds?partNumber=AC103220050&countryCode=US&language=en
https://www.sigmaaldrich.com/AU/en/product/sial/a42409
https://www.fishersci.com/store/msds?partNumber=AC103220050&countryCode=US&language=en
https://www.agilent.com/cs/library/msds/RCC-003_NAEnglish.pdf
https://www.sigmaaldrich.com/CA/en/product/sial/a42409
https://www.fishersci.com/store/msds?partNumber=AC103220050&countryCode=US&language=en
https://www.sigmaaldrich.com/AU/en/product/sial/a42409
https://www.sigmaaldrich.com/AU/en/product/sial/a42409
https://www.sigmaaldrich.com/AU/en/product/sial/a42409
https://www.sigmaaldrich.com/CA/en/product/sial/a42409
https://www.sigmaaldrich.com/AU/en/product/sial/a42409
https://www.benchchem.com/product/b1664054?utm_src=pdf-body
https://www.agilent.com/cs/library/msds/RCC-003_NAEnglish.pdf
https://www.fishersci.com/store/msds?partNumber=AC103220050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed[4][5]

Carcinogenicity H351
Suspected of causing

cancer[4][5]

| Aquatic Hazard (Chronic) | H412 | Harmful to aquatic life with long lasting effects[5] |

Table 4: Acute Toxicity Data

Test Species Value

LD50 Oral Rat 2340 mg/kg[4]

| LD50 Oral | Rabbit | 1020 mg/kg |
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Identification

Hazard Communication (GHS)

Health & Environmental Effects

2-Aminobiphenyl
CAS: 90-41-5

GHS Pictograms
(GHS07, GHS08)

Signal Word:
Warning

Hazard Statements
H302: Harmful if swallowed

H351: Suspected of causing cancer
H412: Harmful to aquatic life

Primary Health Hazards:
- Acute Oral Toxicity

- Suspected Carcinogen
- Skin/Eye/Respiratory Irritation

Environmental Hazards:
- Chronic Aquatic Toxicity

Click to download full resolution via product page

Caption: Hazard Identification Workflow for 2-Aminobiphenyl.

Experimental Safety Protocols
While specific, detailed experimental protocols for toxicological studies are proprietary to the

conducting institutions, safety data sheets and reports from organizations like the National

Toxicology Program (NTP) reference the types of assays performed.[3] These include:
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Mutagenicity: Assessed using Salmonella typhimurium reverse mutation assays and mouse

lymphoma cell mutagenesis assays.[3]

Genotoxicity: Evaluated through chromosome aberration and sister chromatid exchange

tests in Chinese hamster ovary (CHO) cells.[3]

Carcinogenicity: Determined via long-term feeding studies in rodents, such as the 103-week

bioassays in B6C3F1 mice and F344/N rats conducted by the NTP.[3]

Safe Handling and Storage
Adherence to strict handling and storage protocols is mandatory to minimize exposure and

ensure laboratory safety.

Engineering and Administrative Controls
Ventilation: Always handle in a well-ventilated area. Use of a chemical fume hood is

recommended to control airborne concentrations.[5]

Restricted Access: Areas where 2-Aminobiphenyl is used should be clearly marked, and

access should be limited to trained and authorized personnel.

Hygiene: Do not eat, drink, or smoke in handling areas.[4][5] Wash hands thoroughly after

handling and before breaks.[4][5]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye

and face protection regulations.[6]

Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.[5][9]

For normal use, nitrile rubber gloves are suitable; for direct or prolonged contact, butyl

rubber is recommended.[4]

Respiratory Protection: Under normal laboratory conditions with adequate engineering

controls, respiratory protection is typically not required.[4] If dusts are generated or

ventilation is inadequate, use a NIOSH-approved respirator.[1]
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Start: Prepare for Handling

Review Safety Data Sheet (SDS)

Ensure Engineering Controls
(e.g., Fume Hood) are active

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Weigh and Handle Chemical
Avoid creating dust

Post-Handling Procedures

Clean Work Area

Dispose of Waste Properly

Store in a Sealed Container
in a Cool, Dry, Ventilated Area

Remove PPE and Wash Hands

End
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Caption: Standard Workflow for Safely Handling 2-Aminobiphenyl.
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Storage Requirements
Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[5][6] The

substance should be stored locked up and away from incompatible materials such as strong

oxidizing agents.[5][6][10]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

Exposure Occurs

Inhalation

Route?

Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Seek medical attention if symptoms persist.

1. Remove contaminated clothing.
2. Flush skin with soap and water for 15 min.
3. Seek medical attention if irritation occurs.

1. Flush eyes with water for 15 min.
2. Remove contact lenses if possible.
3. Seek immediate medical attention.

1. Rinse mouth with water.
2. Call a Poison Center or doctor.

3. Do NOT induce vomiting.

Click to download full resolution via product page

Caption: First Aid Decision Tree for 2-Aminobiphenyl Exposure.

After Inhalation: Remove the individual from exposure and move to fresh air immediately.[4]

If breathing is difficult, give oxygen. Seek medical aid if symptoms persist.

After Skin Contact: Immediately flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[5]

After Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate medical attention.[11]
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After Ingestion: Call a poison center or doctor if you feel unwell.[4][5] Rinse mouth with

water.[4][5] Do not induce vomiting.[11]

Accidental Release Measures

Minor Spill Major Spill

Spill Occurs

Assess Spill Size & Risk

Wear appropriate PPE

Minor

Evacuate immediate area and move upwind

Major

Cover with dry absorbent material

Sweep or vacuum up material.
Avoid generating dust.

Place in sealed, labeled container for disposal

Alert emergency services / EHS

Prevent entry into drains and waterways

Await professional response

Click to download full resolution via product page

Caption: Response Protocol for Minor vs. Major Spills.

Minor Spills:

Clean up all spills immediately.[5]
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Wear impervious gloves, safety glasses, and other necessary PPE.[5]

Use dry clean-up procedures and avoid generating dust.[5]

Sweep, shovel, or vacuum the material into a clean, dry, sealable, and labeled container

for disposal.[5]

Major Spills:

Clear the area of all personnel and move upwind.[5]

Alert the fire brigade or institutional emergency response team, informing them of the

hazard's location and nature.[5]

Prevent the spillage from entering drains, sewers, or water courses.[5]

Control personal contact by using appropriate protective equipment.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide. For large

fires, water spray or fog may be used.[5]

Specific Hazards: The material is combustible and will burn if ignited.[5] Hazardous

combustion products include carbon monoxide, carbon dioxide, and nitrogen oxides (NOx).

[6]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[6]

Disposal Considerations
Waste material must be disposed of in accordance with federal, state, and local environmental

regulations.[5] Do not allow the product to be disposed of with household garbage or to reach

the sewage system.[4] Uncleaned packaging should be treated as hazardous waste and

disposed of according to official regulations.[4]
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Disclaimer: This guide is intended for informational purposes for trained professionals. Always

refer to the most current Safety Data Sheet (SDS) from your supplier before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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